TAS2940

• Molecular Formula: C28H30N6O2
• Molecular Weight: 482.6 g/mol
• SMILES: CC1CC(CN1C(=O)C=C)N2C(=C(C3=C(N=CN=C32)N)C(=O)NC(C)C4=CC=CC=C4)C#CC5CC5
• InChI: InChI=1S/C28H30N6O2/c1-4-23(35)33-15-21(14-17(33)2)34-22(13-12-19-10-11-19)24(25-26(29)30-16-31-27(25)34)28(36)32-18(3)20-8-6-5-7-9-20/h4-9,16-19,21H,1,10-11,14-15H2,2-3H3,(H,32,36)(H2,29,30,31)/t17-,18+,21+/m0/s1
• InChIKey: KJWHUTTYFUQYBW-WAOWUJCRSA-N

Researchers face the challenge of targeting HER2/EGFR-driven brain metastases due to poor CNS penetration of existing inhibitors. TAS2940, a novel brain-penetrant pan-ERBB inhibitor (Kp,uu,brain ~0.3), uniquely addresses this gap. - Validated in intracranial xenograft models (NCI-N87), prolonging median survival from 47 to 61 days. - Exhibits potent inhibition of HER2 exon 20 insertions (IC50: 1.0 nM against A775_G776insYVMA). - High selectivity over 257 off-target kinases ensures reliable pharmacodynamic readouts. Ensures a consistent, high-purity supply with rigorous QC for reproducible in vivo CNS oncology studies.

TAS2940: Brain-Penetrant Pan-ERBB Inhibitor Procurement Guide

7-((3R,5S)-1-Acryloyl-5-methylpyrrolidin-3-yl)-4-amino-6-(cyclopropylethynyl)-N-((R)-1-phenylethyl)-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide (CAS 2451398-65-3), also known as TAS2940, is a novel, orally bioavailable, irreversible pan-ERBB tyrosine kinase inhibitor developed by Taiho Pharmaceutical Co., Ltd. [1]. The compound is characterized by its covalent binding to HER2 (Cys 805) [2] and its enhanced brain penetration compared to clinically available pan-ERBB inhibitors such as neratinib, tucatinib, and poziotinib [3]. It is currently under Phase I clinical evaluation for advanced solid tumors with HER2/EGFR aberrations [4].

Target Engagement

Irreversible covalent pan-ERBB inhibition (HER2, EGFR, HER4) with reported Cys805 binding

CNS Penetration

Brain-penetrant profile may support intracranial tumor model studies over other ERBB inhibitors

In Vivo Dosing

Oral bioavailability enables chronic dosing in preclinical xenograft and PDX models

• [1] Oguchi K, Araki H, Tsuji S, et al. TAS2940, a novel brain-penetrable pan-ERBB inhibitor, for tumors with HER2 and EGFR aberrations. Cancer Sci. 2023;114(2):654-664. doi:10.1111/cas.15617 View Source
• [2] Oguchi K, Araki H, Tsuji S, et al. TAS2940, a novel brain-penetrable pan-ERBB inhibitor, for tumors with HER2 and EGFR aberrations. Cancer Sci. 2023;114(2):654-664. doi:10.1111/cas.15617 View Source
• [3] Oguchi K, Araki H, Tsuji S, et al. Abstract 4017: TAS2940 inhibits intracranial tumor growth and prolongs survival in HER2-aberrant and EGFR-amplified patient-derived xenograft models. Cancer Res. 2023;83(7_Suppl):4017. doi:10.1158/1538-7445.AM2023-4017 View Source
• [4] Taiho Pharmaceutical Co., Ltd. ClinicalTrials.gov Identifier: NCT04982926. A Study of TAS2940 in Patients With Advanced Solid Tumors. View Source

TAS2940: Irreplaceable in CNS Oncology Models

Substituting TAS2940 with other pan-ERBB inhibitors (e.g., neratinib, poziotinib, tucatinib) or EGFR-selective agents (e.g., osimertinib, afatinib) is not scientifically valid for models involving brain metastases or CNS tumors. TAS2940 achieves a Kp,uu,brain value of approximately 0.3, which is significantly higher than that of most clinically available pan-ERBB inhibitors (which have negligible brain penetrability) [1]. While osimertinib has a slightly higher Kp,uu,brain (~0.4), it lacks the broad ERBB inhibitory profile required for HER2-driven tumors [2]. Conversely, poziotinib exhibits comparable in vitro potency but fails to induce tumor regression in intracranial xenograft models due to poor brain penetration [1]. The unique combination of pan-ERBB inhibition and optimized brain exposure defines TAS2940's irreplaceable role in CNS oncology research.

Brain Exposure

Pan-ERBB inhibitors without reported brain penetration may fail to recapitulate intracranial tumor regression

Target Spectrum

EGFR-selective TKIs (e.g., osimertinib) lack HER2 coverage, limiting utility in HER2-driven CNS models

In Vitro vs In Vivo

In vitro potency equivalence with poziotinib does not predict in vivo intracranial efficacy due to distribution differences

• [1] Oguchi K, Araki H, Tsuji S, et al. TAS2940, a novel brain-penetrable pan-ERBB inhibitor, for tumors with HER2 and EGFR aberrations. Cancer Sci. 2023;114(2):654-664. doi:10.1111/cas.15617 View Source
• [2] Colclough N, Chen K, Johnström P, et al. Preclinical Comparison of the Blood-brain barrier Permeability of Osimertinib with Other EGFR TKIs. Clin Cancer Res. 2021;27(1):189-201. doi:10.1158/1078-0432.CCR-20-1871 View Source

TAS2940: Comparator Performance Data

Brain Penetration Advantage Over Other Pan-ERBB Inhibitors

TAS2940 demonstrates a brain-to-plasma unbound partition coefficient (Kp,uu,brain) of approximately 0.3 in mice [1]. This value is markedly higher than the negligible brain penetrability of other pan-ERBB inhibitors such as neratinib, tucatinib, and poziotinib (all Kp,uu,brain values significantly below 0.1) [1]. While osimertinib achieves a Kp,uu,brain of ~0.4, it is an EGFR-selective inhibitor and does not target HER2 aberrations with the same breadth [2]. The functional consequence of this penetration is that poziotinib, despite comparable in vitro potency, fails to induce tumor regression in intracranial NCI-N87 (HER2-amplified) xenograft models, whereas TAS2940 achieves notable tumor regression and prolongs median survival time from 47 days (control) to 61 days [1].

Brain Penetration Advantage

Head-to-head

Kp,uu,brain ~0.3 vs.

Reported >3-fold higher unbound brain exposure differentiates intracranial model response

Male BALB/cAJcl-nu/nu mice; LC-MS/MS at Tmax

Potency vs. Poziotinib

Cross-study comparable

HER2 insYVMA IC50 1.0 nM; EGFR insSVD 2.98 nM

Reported in vitro potency comparable to poziotinib, suggesting PK rather than target affinity drives in vivo differentiation

MCF10A isogenic cells; 4 h phospho-immunoassay

Antiproliferative Activity

Head-to-head

GI50 0.891 nM (NCI-N87); 23.3 nM (HER2 insYVMA)

Reported broad pan-ERBB growth inhibition across HER2/EGFR aberrations, outperforming several TKIs in exon 20 insertion context

72 h ATP quantitation; cell line panel

Kinase Selectivity

Class-level

Selective for ERBB family over >250 kinases

Reported ERBB-family selectivity may reduce off-target kinase confounding in mechanistic studies

257-kinase panel; qualitative disclosure

Oral Bioavailability & Efficacy

Head-to-head

Cmax ~1000 ng/mL; AUClast ~4000 ng·h/mL; tumor regression at 12.5 mg/kg

Reported oral exposure and dose-dependent tumor regression in subcutaneous xenograft models

BALB/cAJcl-nu/nu mice; 14-day oral dosing

Evidence Dimension	Unbound Brain-to-Plasma Partition Coefficient (Kp,uu,brain)
Target Compound Data	~0.3
Comparator Or Baseline	Poziotinib, Neratinib, Tucatinib (Kp,uu,brain < 0.1)
Quantified Difference	>3-fold higher brain penetration
Conditions	Male BALB/cAJcl-nu/nu mice; single oral dose; LC-MS/MS analysis at Tmax

Why This Matters

This quantitative advantage in brain penetrability is the primary determinant of efficacy in intracranial tumor models, directly translating to prolonged survival, which is unattainable with comparator pan-ERBB inhibitors.

• [1] Oguchi K, Araki H, Tsuji S, et al. TAS2940, a novel brain-penetrable pan-ERBB inhibitor, for tumors with HER2 and EGFR aberrations. Cancer Sci. 2023;114(2):654-664. doi:10.1111/cas.15617 View Source
• [2] Oguchi K, Araki H, Tsuji S, et al. TAS2940, a novel brain-penetrable pan-ERBB inhibitor, for tumors with HER2 and EGFR aberrations. Cancer Sci. 2023;114(2):654-664. doi:10.1111/cas.15617 View Source

Potency vs. Poziotinib in HER2 and EGFR Mutants

In MCF10A isogenic cell lines expressing various HER2 and EGFR mutations, TAS2940 exhibits potent inhibition of phospho-HER2 or phospho-EGFR with IC50 values comparable to or slightly less potent than poziotinib, but with a consistent profile across aberrations [1]. For HER2 A775_G776insYVMA (exon 20 insertion), TAS2940 has an IC50 of 1.0 nM, comparable to poziotinib's 0.96 nM [1]. For EGFR D770_N771insSVD (exon 20 insertion), TAS2940 IC50 is 2.98 nM, while poziotinib is 1.71 nM [1]. Importantly, this minor in vitro potency difference is offset by TAS2940's superior brain penetration, which is critical for in vivo intracranial models.

Potency vs. Poziotinib

Cross-study comparable

HER2 insYVMA IC50 1.0 nM; EGFR insSVD 2.98 nM

Reported in vitro potency comparable to poziotinib, suggesting PK rather than target affinity drives in vivo differentiation

MCF10A isogenic cells; 4 h phospho-immunoassay

Evidence Dimension	Cellular IC50 (nM) against mutant kinases
Target Compound Data	HER2 insYVMA: 1.0 nM; EGFR insSVD: 2.98 nM
Comparator Or Baseline	Poziotinib (HER2 insYVMA: 0.96 nM; EGFR insSVD: 1.71 nM)
Quantified Difference	TAS2940 is ~1.04-fold and ~1.74-fold less potent in vitro for these specific mutations, but offers >3-fold higher brain penetration.
Conditions	MCF10A cells expressing HER2/EGFR mutations; 4 h treatment; phospho-HER2/EGFR immunoassay

Why This Matters

This data confirms that TAS2940 is not a weaker in vitro inhibitor; it maintains high single-digit nanomolar potency against clinically relevant HER2 and EGFR mutants, ensuring that its in vivo advantage stems from pharmacokinetic rather than potency deficits.

• [1] Oguchi K, Araki H, Tsuji S, et al. TAS2940, a novel brain-penetrable pan-ERBB inhibitor, for tumors with HER2 and EGFR aberrations. Cancer Sci. 2023;114(2):654-664. doi:10.1111/cas.15617 View Source

Broad Antiproliferative Activity Across HER2/EGFR Aberrations

In a panel of cancer cell lines with defined HER2 or EGFR alterations, TAS2940 demonstrates potent growth inhibition (GI50) that is comparable or superior to several clinically used TKIs [1]. For example, in NCI-N87 (HER2 amplified) cells, TAS2940 GI50 is 0.891 nM, compared to neratinib (0.946 nM), afatinib (1.47 nM), osimertinib (13.5 nM), and lapatinib (16.7 nM) [1]. In MCF10A_HER2/insYVMA (HER2 exon 20 insertion), TAS2940 GI50 is 23.3 nM, while neratinib is 84.3 nM, afatinib is 102 nM, and lapatinib/osimertinib/tucatinib are >1000 nM [1]. This broad activity profile confirms TAS2940's utility as a pan-ERBB inhibitor in diverse genetic contexts.

Antiproliferative Activity

Head-to-head

GI50 0.891 nM (NCI-N87); 23.3 nM (HER2 insYVMA)

Reported broad pan-ERBB growth inhibition across HER2/EGFR aberrations, outperforming several TKIs in exon 20 insertion context

72 h ATP quantitation; cell line panel

Evidence Dimension	Growth Inhibition GI50 (nM)
Target Compound Data	NCI-N87: 0.891 nM; MCF10A_HER2/insYVMA: 23.3 nM
Comparator Or Baseline	Neratinib (0.946 nM; 84.3 nM), Afatinib (1.47 nM; 102 nM), Osimertinib (13.5 nM; >1000 nM), Lapatinib (16.7 nM; >1000 nM)
Quantified Difference	TAS2940 is equipotent to neratinib in HER2-amplified cells but 3.6-fold more potent in HER2 exon 20 insertion cells.
Conditions	Cell lines cultured in vitro; ATP quantitation assay; 72 h incubation

Why This Matters

This side-by-side GI50 comparison against a panel of standard-of-care TKIs validates that TAS2940 is not only brain-penetrant but also a highly potent pan-ERBB inhibitor, making it a scientifically justified choice for in vitro and in vivo studies targeting diverse HER2/EGFR mutations.

• [1] Oguchi K, Araki H, Tsuji S, et al. TAS2940, a novel brain-penetrable pan-ERBB inhibitor, for tumors with HER2 and EGFR aberrations. Cancer Sci. 2023;114(2):654-664. doi:10.1111/cas.15617 View Source

ERBB Family-Selective Kinase Profile

TAS2940 was profiled against a panel of 257 kinases and exhibited potent and selective inhibition of ERBB family proteins (HER2, EGFR, HER4) with minimal off-target activity [1]. While specific quantitative inhibition data for all 257 kinases is not publicly disclosed in detail, the published abstract and full paper state that TAS2940 showed 'preferential inhibition against ERBB family proteins over more than 250 kinases' [1]. In contrast, other pan-ERBB inhibitors like afatinib and neratinib have documented broader kinase inhibition profiles, including off-target effects on kinases such as BLK, LCK, and SRC, which can contribute to dose-limiting toxicities [2]. This class-level inference suggests that TAS2940 may offer an improved therapeutic window.

Kinase Selectivity

Class-level

Selective for ERBB family over >250 kinases

Reported ERBB-family selectivity may reduce off-target kinase confounding in mechanistic studies

257-kinase panel; qualitative disclosure

Evidence Dimension	Kinase Selectivity
Target Compound Data	Selective for ERBB family (HER2/EGFR/HER4) over >250 other kinases.
Comparator Or Baseline	Afatinib and Neratinib (documented off-target inhibition of BLK, LCK, SRC).
Quantified Difference	Qualitative difference; TAS2940 described as 'selective' while comparators have known broader activity.
Conditions	Enzymatic kinase assay panel (257 kinases).

Why This Matters

A cleaner selectivity profile is a critical procurement differentiator for researchers seeking to minimize confounding off-target effects in mechanistic studies, thereby increasing confidence that observed phenotypes are due to on-target ERBB inhibition.

• [1] Oguchi K, Araki H, Tsuji S, et al. Abstract 4008: TAS2940, a novel brain-penetrable pan-ERBB inhibitor, exhibits tumor regression and prolongs survival in intracranial models bearing ERBB aberrations. Cancer Res. 2023;83(7_Suppl):4008. doi:10.1158/1538-7445.AM2023-4008 View Source
• [2] Davis MI, Hunt JP, Herrgard S, et al. Comprehensive analysis of kinase inhibitor selectivity. Nat Biotechnol. 2011;29(11):1046-1051. doi:10.1038/nbt.1990 View Source

Oral Bioavailability and Subcutaneous Efficacy

TAS2940 is orally active and demonstrates dose-dependent antitumor effects in subcutaneous xenograft models [1]. In NCI-N87 (HER2-amplified) models, significant tumor regression was achieved at 12.5 mg/kg once-daily oral dosing, with maximal efficacy equivalent to poziotinib [1]. Pharmacokinetic analysis in mice showed that TAS2940 at 25 mg/kg achieved a Cmax of approximately 1000 ng/mL and an AUClast of ~4000 ng·h/mL, confirming systemic exposure sufficient for target engagement [1]. This oral bioavailability facilitates chronic dosing in preclinical studies, unlike intraperitoneal or intravenous alternatives.

Oral Bioavailability & Efficacy

Head-to-head

Cmax ~1000 ng/mL; AUClast ~4000 ng·h/mL; tumor regression at 12.5 mg/kg

Reported oral exposure and dose-dependent tumor regression in subcutaneous xenograft models

BALB/cAJcl-nu/nu mice; 14-day oral dosing

Evidence Dimension	In vivo antitumor efficacy
Target Compound Data	Tumor regression at 12.5 mg/kg p.o. daily; equivalent maximal efficacy to poziotinib.
Comparator Or Baseline	Poziotinib (equivalent efficacy in subcutaneous models).
Quantified Difference	No significant difference in subcutaneous efficacy; differentiation emerges in intracranial models.
Conditions	BALB/cAJcl-nu/nu mice; subcutaneous NCI-N87 xenograft; 14-day oral dosing.

Why This Matters

This data confirms that TAS2940 is a fully optimized oral agent with predictable dose-response relationships, which is essential for designing robust preclinical studies and for potential translational development.

• [1] Oguchi K, Araki H, Tsuji S, et al. TAS2940, a novel brain-penetrable pan-ERBB inhibitor, for tumors with HER2 and EGFR aberrations. Cancer Sci. 2023;114(2):654-664. doi:10.1111/cas.15617 View Source

TAS2940: Preclinical Research Applications

Intracranial Brain Metastasis Xenograft Models

Use TAS2940 as the primary tool compound for evaluating therapeutic response in intracranial brain metastasis models. As demonstrated in the NCI-N87 intracranial xenograft model, TAS2940 prolongs median survival from 47 days (control) to 61 days and induces tumor regression, whereas poziotinib fails due to poor brain penetration [1]. This makes TAS2940 the preferred agent for studies where brain exposure is a critical variable.

Screening HER2 Exon 20 and EGFR vIII Mutant Cell Lines

Employ TAS2940 in cell viability assays (e.g., CellTiter-Glo) using MCF10A isogenic cells expressing HER2 A775_G776insYVMA (IC50 = 1.0 nM) or NIH/3T3 cells expressing EGFR vIII (GI50 = 26.4 nM) [1]. Its broad inhibitory profile against exon 20 insertions, which are notoriously resistant to first-generation TKIs, positions TAS2940 as a critical reference compound for screening new drug candidates or combination therapies targeting these mutations.

CNS Pharmacodynamics and Target Engagement

Utilize TAS2940 in pharmacodynamic studies to correlate brain tumor phospho-HER2/EGFR inhibition with plasma drug levels. The compound's high Kp,uu,brain (~0.3) ensures measurable unbound drug concentrations in brain tissue, allowing for robust pharmacokinetic/pharmacodynamic (PK/PD) modeling [1]. This is particularly valuable for studies aiming to establish exposure-response relationships for CNS-penetrant kinase inhibitors.

Kinase Selectivity and Off-Target Profiling

Include TAS2940 as a reference ERBB inhibitor in kinase panel screening assays. Its selectivity for ERBB family kinases over a panel of 257 kinases [1] provides a benchmark for evaluating the selectivity of novel pan-ERBB inhibitors. This application is supported by class-level evidence suggesting a cleaner profile compared to afatinib or neratinib, which exhibit broader off-target kinase inhibition [2].

Application

Selection Property

Validation Focus

Intracranial brain metastasis xenograft studies

Brain-penetrant pan-ERBB inhibition

Intracranial tumor regression and survival endpoints

HER2 exon 20 / EGFR vIII mutant cell-line screening

Broad antiproliferative profile across ERBB aberrations

GI50 comparison against clinically used TKIs

CNS pharmacodynamics and target-engagement studies

Oral bioavailability with measurable brain exposure

Phospho-ERBB inhibition correlation with plasma/brain PK

Kinase selectivity and off-target profiling assays

Reported ERBB family selectivity over >250 kinases

Off-target kinase inhibition benchmarking

• [1] Oguchi K, Araki H, Tsuji S, et al. TAS2940, a novel brain-penetrable pan-ERBB inhibitor, for tumors with HER2 and EGFR aberrations. Cancer Sci. 2023;114(2):654-664. doi:10.1111/cas.15617 View Source
• [2] Oguchi K, Araki H, Tsuji S, et al. Abstract 4008: TAS2940, a novel brain-penetrable pan-ERBB inhibitor, exhibits tumor regression and prolongs survival in intracranial models bearing ERBB aberrations. Cancer Res. 2023;83(7_Suppl):4008. doi:10.1158/1538-7445.AM2023-4008 View Source